Tetramethoxysilane Tetramethoxysilane Methyl orthosilicate appears as a clear colorless liquid. Flash point below 125°F. Less dense than water and insoluble in water. Very toxic by ingestion and inhalation and very irritating to skin and eyes. Used to make paints and lacquers.
Brand Name: Vulcanchem
CAS No.: 681-84-5
VCID: VC21083187
InChI: InChI=1S/C4H12O4Si/c1-5-9(6-2,7-3)8-4/h1-4H3
SMILES: CO[Si](OC)(OC)OC
Molecular Formula: C4H12O4Si
(CH3O)4Si
C4H12O4Si
Molecular Weight: 152.22 g/mol

Tetramethoxysilane

CAS No.: 681-84-5

Cat. No.: VC21083187

Molecular Formula: C4H12O4Si
(CH3O)4Si
C4H12O4Si

Molecular Weight: 152.22 g/mol

* For research use only. Not for human or veterinary use.

Tetramethoxysilane - 681-84-5

Specification

Description Methyl orthosilicate appears as a clear colorless liquid. Flash point below 125°F. Less dense than water and insoluble in water. Very toxic by ingestion and inhalation and very irritating to skin and eyes. Used to make paints and lacquers.
CAS No. 681-84-5
Molecular Formula C4H12O4Si
(CH3O)4Si
C4H12O4Si
Molecular Weight 152.22 g/mol
IUPAC Name tetramethyl silicate
Standard InChI InChI=1S/C4H12O4Si/c1-5-9(6-2,7-3)8-4/h1-4H3
Standard InChI Key LFQCEHFDDXELDD-UHFFFAOYSA-N
SMILES CO[Si](OC)(OC)OC
Canonical SMILES CO[Si](OC)(OC)OC
Boiling Point 250 °F at 760 mm Hg (NIOSH, 2016)
121.0 °C
121 °C
250°F
Colorform Colorless liquid
Clear, colorless liquid [Note: A solid below 28 degrees F].
Flash Point 205 °F (NIOSH, 2016)
20 °C closed cup
20 °C c.c.
205°F
Melting Point 28 °F (NIOSH, 2016)
-1 °C
-2 °C
28°F

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